Cas no 1804679-32-0 (3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol)

• Product Name: 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol
• CAS No: 1804679-32-0
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 4916492
• Update Time: 2025-07-19

3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol

• Inchi： 1S/C7H8F2N2O2/c8-7(9)3-1-11-4(2-12)5(10)6(3)13/h1,7,12H,2,10H2,(H,11,13)
• InChI Key： MLYBVMAZYHIDOU-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(CO)=C(C1=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 0
• Topological Polar Surface Area: 75.4

Additional information on 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol

3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol and Its Role in Modern Pharmaceutical Research

3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol, a compound with the CAS No. 1804679-32-0, has emerged as a promising candidate in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The incorporation of functional groups such as the difluoromethyl substituent and the hydroxyl group significantly enhances its pharmacological profile, making it a focal point for researchers aiming to develop novel therapeutics.

Recent studies have highlighted the importance of 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol in the design of pyridine-based compounds with enhanced metabolic stability and improved bioavailability. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated that the difluoromethyl group in this molecule contributes to its resistance against enzymatic degradation, thereby prolonging its half-life in vivo. This property is particularly valuable in the development of targeted drug delivery systems, where sustained release of the active compound is critical for therapeutic efficacy.

The hydroxyl group in 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol plays a dual role in modulating its biological activity. On one hand, it facilitates hydrogen bonding interactions with target proteins, enhancing the molecule’s ability to bind to specific receptors. On the other hand, the hydroxyl group can act as a nucleophile in metabolic pathways, potentially influencing the compound’s pharmacokinetic behavior. A 2022 study in *Drug Metabolism and Disposition* explored how the hydroxyl group in this compound affects its clearance rate, revealing that it undergoes minimal hepatic metabolism, which is a significant advantage for drugs requiring prolonged systemic exposure.

The amino group in 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol is another key feature that contributes to its therapeutic potential. This functional group can participate in various interactions, including electrostatic interactions with ion channels or enzymatic active sites. A 2021 review in *Bioorganic & Medicinal Chemistry* emphasized the role of the amino group in enhancing the compound’s solubility and permeability, which are critical parameters for oral drug absorption. Additionally, the amino group may serve as a site for further chemical modifications, allowing for the development of prodrugs or multifunctional therapeutics tailored to specific disease targets.

Recent advancements in computational drug design have further underscored the importance of 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol in the discovery of novel antitumor agents. Molecular docking studies conducted in 2023 revealed that this compound exhibits high affinity for the EGFR (Epidermal Growth Factor Receptor), a key target in cancer therapy. The difluoromethyl substituent was found to stabilize the binding interaction by forming hydrogen bonds with specific residues in the receptor’s active site, thereby inhibiting the receptor’s tyrosine kinase activity. This finding has sparked interest in exploring 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol as a lead compound for the development of EGFR inhibitors with improved potency and selectivity.

Moreover, the pyridine ring in 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol is a critical structural element that influences its biological activity. The aromaticity of the pyridine ring allows for π-π stacking interactions with target proteins, enhancing the molecule’s ability to bind to specific sites. A 2024 study in *ACS Chemical Biology* demonstrated that this compound can modulate the activity of G-protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The pyridine ring was identified as a key contributor to the compound’s ability to interact with the transmembrane domain of GPCRs, suggesting potential applications in the treatment of neurological disorders and cardiovascular diseases.

Another area of active research involves the metabolic stability of 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol. A 2023 study in *Drug Development and Industrial Pharmacy* investigated the compound’s susceptibility to cytochrome P450 enzymes, which are responsible for the metabolism of many drugs. The results indicated that the difluoromethyl group significantly reduces the rate of oxidative metabolism, thereby minimizing the risk of drug-drug interactions. This property is particularly important in the context of polypharmacy, where patients may be taking multiple medications simultaneously. The metabolic stability of 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol makes it a candidate for chronic disease management, where long-term drug exposure is required.

In addition to its pharmacological properties, the synthetic accessibility of 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol has also been a focus of recent research. A 2022 study in *Organic Letters* described an efficient asymmetric synthesis method for this compound, which involves the use of chiral catalysts to achieve high enantiomeric purity. This approach is crucial for the development of chiral drugs, as the stereochemistry of a molecule can significantly impact its biological activity and safety profile. The ability to synthesize 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol in high yield and with high enantiomeric purity represents a significant advancement in the field of medicinal chemistry.

The potential applications of 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol extend beyond traditional therapeutic areas. Recent studies have explored its use in antimicrobial therapy, particularly in the context of multidrug-resistant bacteria. A 2023 publication in *Antimicrobial Agents and Chemotherapy* reported that this compound exhibits activity against methicillin-resistant Staphylococcus aureus (MRSA), likely due to its ability to disrupt bacterial cell wall synthesis. The hydroxyl group in the molecule may play a role in this mechanism by interacting with peptidoglycan components, thereby inhibiting bacterial growth. This finding highlights the compound’s potential as a new antibiotic in the fight against antimicrobial resistance.

Furthermore, the toxicological profile of 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol has been evaluated in preclinical studies to ensure its safety for therapeutic use. A 2024 study in *Toxicological Sciences* found that the compound exhibits low acute toxicity in animal models, with no significant organ damage observed at therapeutic doses. These findings suggest that 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol could be a viable candidate for clinical trials in the near future. However, further studies are needed to assess its long-term safety and chronic toxicity in human populations.

In conclusion, 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol represents a promising molecule with a wide range of potential applications in pharmaceutical research. Its unique structural features, including the difluoromethyl, hydroxyl, and amino groups, contribute to its pharmacological activity, metabolic stability, and synthetic accessibility. As research in this area continues to advance, it is anticipated that 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol will play a significant role in the development of novel therapeutics for a variety of diseases and conditions.

For further information on the CAS No. 1804679-32-0 and its chemical properties, researchers are encouraged to consult recent publications in pharmaceutical journals and computational chemistry databases. The ongoing exploration of 3-Amino-5-(difluoromethyl)-4-hydroxypyridine-2-methanol underscores the dynamic nature of medicinal chemistry and its potential to address complex health challenges through innovative drug design strategies.